Cas no 10145-97-8 (D-Alanine, N-[N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-L-alanyl]-)

• Product Name: D-Alanine, N-[N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-L-alanyl]-
• CAS No: 10145-97-8
• MF: C₁₅H₂₇N₅O₆
• MW: 373.40478348732
• CID: 1129276
• PubChem ID: 71352835
• Update Time: 2025-04-20

D-Alanine, N-[N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-L-alanyl]-
• (2R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoic acid
• D-Alanine, L-alanyl-L-alanyl-L-alanyl-L-alanyl-
• DTXSID00777624
• L-Alanyl-L-alanyl-L-alanyl-L-alanyl-D-alanine
• 10145-97-8

• Inchi： 1S/C15H27N5O6/c1-6(16)11(21)17-7(2)12(22)18-8(3)13(23)19-9(4)14(24)20-10(5)15(25)26/h6-10H,16H2,1-5H3,(H,17,21)(H,18,22)(H,19,23)(H,20,24)(H,25,26)/t6-,7-,8-,9-,10+/m0/s1
• InChI Key： XXAUOPDVAKGRPR-BQHMLIOBSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC([C@H](C)N)=O)=O)N[C@@H](C)C(N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 373.19631
• Monoisotopic Mass: 373.19613360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 179.72